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Compound of Interest

Compound Name: 4-lodo-SAHA

Cat. No.: B583538

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of 4-lodo-SAHA, a hydrophobic derivative of the histone deacetylase (HDAC)
inhibitor SAHA. While a specific Safety Data Sheet (SDS) for 4-lodo-SAHA is not readily
available, the following procedures are based on established best practices for the disposal of
similar research-grade chemical compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) and to be aware of the immediate actions to take in case
of accidental exposure.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves
(such as nitrile), and safety glasses or goggles.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

If Inhaled: Move to a well-ventilated area. If breathing is difficult, seek medical attention.
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« If Swallowed: Do not induce vomiting. Rinse mouth with water and consult a physician
immediately.

Step-by-Step Disposal Protocol

The proper disposal method for 4-lodo-SAHA depends on its physical state (solid or in
solution) and local institutional and governmental regulations.

1. For Solid 4-lodo-SAHA:

o Step 1: Collection: Collect the solid waste in a clearly labeled, sealed container. The label
should include the chemical name ("4-lodo-SAHA"), the amount, and the date of collection.

o Step 2: Segregation: Store the waste container separately from incompatible materials.

o Step 3: Institutional Procedure: Follow your institution's specific guidelines for the disposal of
solid chemical waste. This typically involves contacting the Environmental Health and Safety
(EHS) office for pickup and disposal by a licensed hazardous waste contractor.

2. For 4-lodo-SAHA in Solution:

The search results indicate that 4-lodo-SAHA has low solubility in ethanol (0.2 mg/ml) but is
more soluble in DMSO and DMF (30 mg/ml)[1]. The disposal of solutions should be handled as
follows:

o Step 1: Avoid Drain Disposal: Do not dispose of solutions containing 4-lodo-SAHA down the
drain.

o Step 2: Collection: Collect the waste solution in a sealed, properly labeled container. The
label should specify the chemical name, the solvent used (e.g., DMSO, ethanol), the
concentration, and the date.

o Step 3: EHS Coordination: Contact your institution's EHS office for guidance on the disposal
of the specific solvent mixture. Different solvents may require different disposal routes.

Chemical and Physical Properties
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A summary of the known properties of 4-lodo-SAHA is presented in the table below. This
information is crucial for understanding its behavior and for making informed decisions on
handling and disposal.

Property Value
Molecular Formula C14H19IN203
Appearance Solid

Ethanol: 0.2 mg/mIDMSO: 30 mg/mIDMF: 30

Solubility

mg/ml
Storage Temperature -20°C

Solid form is stable for at least 12 months.
Stability Aqueous solutions should not be stored for

more than one day.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-lodo-
SAHA.
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Start: 4-lodo-SAHA Waste
Is the waste in solid or liquid form?

Solid Liquid

Solid 4-lodo-SAHA 4-lodo-SAHA Solution

Collect in a labeled,
sealed container.

y

Collect in a labeled,
sealed container.

Identify the solvent
(e.g., DMSO, Ethanal).

Contact Environmental

Health & Safety (EHS)
for pickup.

End: Proper Disposal

Click to download full resolution via product page

A workflow for the proper disposal of 4-lodo-SAHA.

By adhering to these procedures, laboratory personnel can ensure the safe and responsible
disposal of 4-lodo-SAHA, minimizing risks to themselves and the environment. Always consult
your institution's specific safety and disposal guidelines as the primary source of information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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